6-(2,5-Dichlorophenyl)-2-methylpyrimidin-4-ol

• IUPAC Name: 4-(2,5-dichlorophenyl)-2-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C11H8Cl2N2O/c1-6-14-10(5-11(16)15-6)8-4-7(12)2-3-9(8)13/h2-5H,1H3,(H,14,15,16)
• InChI Key: UPQOXBZDXOXLCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=O)N1)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C11H8Cl2N2O
• Molecular Weight: 255.10 g/mol

Description

The compound “6-(2,5-Dichlorophenyl)-2-methylpyrimidin-4-ol” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene. They have two nitrogen atoms at positions 1 and 3 in the ring.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various techniques such as X-ray diffraction analysis, NMR, and IR spectroscopy.

Chemical Reactions Analysis

The chemical reactions of a compound depend on its functional groups. For instance, the isocyanate group in diisocyanates is known to react with water and biological molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound such as density, hydrophobicity, physical state, and vapor pressure can be determined through various experimental methods.

Safety and Hazards

The safety and hazards of a compound can be determined through safety data sheets and other resources. For instance, 2,6-Dichlorophenyl isocyanate is known to cause skin irritation and serious eye damage.

Future Directions

The future directions in the study of a compound depend on its potential applications. For instance, indole derivatives have been found to have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities.